Cas no 693-46-9 (Heptane, 1,7-difluoro-)

• Product Name: Heptane, 1,7-difluoro-
• CAS No: 693-46-9
• MF: C₇H₁₄F₂
• MW: 136.182869434357
• CID: 520985
• PubChem ID: 12739
• Update Time: 2025-04-19

Heptane, 1,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1,7-difluoro-
• 1,7-difluoroheptane
• 693-46-9
• BRN 3042530
• SCHEMBL9246704
• DTXSID20219354

• Inchi： 1S/C7H14F2/c8-6-4-2-1-3-5-7-9/h1-7H2
• InChI Key： ZWXJTBZOZHXIAY-UHFFFAOYSA-N
• SMILES： FCCCCCCCF

Computed Properties

• Exact Mass: 136.10642
• Monoisotopic Mass: 136.106357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Experimental Properties

• Density: 0.9271 (rough estimate)
• Melting Point: -82°C (estimate)
• Boiling Point: 145.36°C (rough estimate)
• Flash Point: 39.8°C
• Refractive Index: 1.3456 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides